Complex tannins

Complex tannins, also known as condensed tannins, are a class of polyphenolic compounds found in many plant tissues and fruits. These tannins are characterized by their complex structure formed through condensation reactions between flavan-3,4-diones and gallic acid units. They play a significant role in protecting plants against pathogens, herbivores, and UV radiation. In various industries, complex tannins find applications ranging from food and beverage to leather processing and pharmaceuticals. In the food industry, they enhance the flavor profile of beverages by providing astringent taste and mouthfeel. For instance, they are used in winemaking to stabilize color and improve tannin content. In the leather industry, complex tannins act as effective natural tanning agents, contributing to better water resistance and durability. Furthermore, their antioxidant properties make them valuable in pharmaceuticals for preventing oxidative stress-related diseases. Complex tannins are also explored in cosmetic products due to their potential skin conditioning benefits. Overall, these versatile compounds offer a wide range of applications owing to their unique chemical structure and functional properties.
Complex tannins
Structure Chemical Name CAS MF
108906-66-7 Acutissimin A 108906-66-7 C56H38O31
213126-96-6 [4,6':4',6'':4'',6'''-Quater-2H-1-benzopyran]-3,3',3'',3''',5,5',5'',5''',7',7'',7'''-undecol, 2-(3,4-dihydroxyphenyl)-7-[[O-6-O-[3-[[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoyl]oxy]-4,5-dihydroxybenzoyl]-β-D-glucopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→6)-β-D-gl... 213126-96-6 C105H102O59
154561-15-6 17H-18,7a,10-(Epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-8,15,20-trione,2-(3,4-dihydroxyphenyl)-3,4,18,18a-tetrahydro-3,5,9,11,12,13-hexahydroxy-17-(5,8,9,11-tetrahydro-1,2,3,8,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-7-yl)-(9CI) 154561-15-6 C48H34O26
145826-28-4 Benzoic acid,3,4,5-trihydroxy-,7-[3,4,8,15,18,18a-hexahydro-3,5,9,11,12,13-hexahydroxy-8,15,20-trioxo-2-(3,4,5-trihydroxyphenyl)-17H-18,7a,10-(epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-17-yl]-5,8,9,11-tetrahydro-1,2,3,13,14,15-hexahydroxy-5,11-dioxo-7H-dibenzo[g,i][1,5]dioxacycloundecin-8-ylester (9CI) 145826-28-4 C55H38O31
116403-62-4 Benzoic acid, 3,4,5-trihydroxy-, 1,1'-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-diyl]bis[(2R,3R)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-2,3-diyl] ester 116403-62-4 C44H34O22
145826-27-3 9H,21H-29,19,21a-(Epoxyethanylylidene)-30,14,18-(epoxyethanylylidyne)-25H-dibenzo[7,8:9,10][1,5]dioxacycloundecino[3,2-c]pyrano[3',2':5,6]benzofuro[3,2-g][2]benzoxacyclooctadecin-5,9,21,32,38,41-hexone, 7,7a,26,27,28b,29,30,30a-octahydro-1,2,3,11,12,13,15,16,17,20,26,28,34,35,36-pentadecahydroxy-25-... 145826-27-3 C55H36O31
172549-44-9 Benzoic acid,2-[[9-[3,4,8,15,18,18a-hexahydro-3,5,9,11,12,13-hexahydroxy-8,15,20-trioxo-2-(3,4,5-trihydroxyphenyl)-17H-18,7a,10-(epoxyethanylylidene)-2H-pyrano[2',3':4,5]benzofuro[3,2-e][2]benzoxacycloundecin-17-yl]-5,8,9,11-tetrahydro-1,2,13,14,15-pentahydroxy-5,11-dioxo-8-[(3,4,5-trihydroxybenzoyl)oxy]-7H-dibenzo[g,i][1,5]dioxacycloundecin-3-yl]oxy]-3,4,5-trihydroxy-(9CI) 172549-44-9 C62H42O36
105330-41-4 D-Glucitol,1,5-anhydro-1-C-[2-(3,4-dihydroxyphenyl)-3,4-dihydro-3,5,7-trihydroxy-2H-1-benzopyran-8-yl]-,cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate]6-(3,4,5-trihydroxybenzoate), (1S)- (9CI) 105330-41-4 C42H34O23
154524-53-5 Camelliatannin G (9CI) 154524-53-5 C49H34O29
1373274-15-7 8-C-β-D-Glucopyranosyl-4',5,7-trihydroxyflavone; 6''-O-(3,4-Dimethoxybenzoyl), 2''-O-[β-D-glucopyranosyl-(1→6)-β-D-galactopyranosyl] 1373274-15-7 C42H48O23

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